α-Ionone (>90per cent)
α-Ionone (>90per cent)
Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound.
Alpha-ionone is an ionone, an enone and a methyl ketone.
Alpha-ionone is an ionone, an enone and a methyl ketone.
Brand Name:
Vulcanchem
CAS No.:
127-41-3
VCID:
VC0122830
InChI:
InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+
SMILES:
CC1=CCCC(C1C=CC(=O)C)(C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.3 g/mol
α-Ionone (>90per cent)
CAS No.: 127-41-3
Reference Standards
VCID: VC0122830
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol
CAS No. | 127-41-3 |
---|---|
Product Name | α-Ionone (>90per cent) |
Molecular Formula | C13H20O |
Molecular Weight | 192.3 g/mol |
IUPAC Name | (E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one |
Standard InChI | InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+ |
Standard InChIKey | UZFLPKAIBPNNCA-BQYQJAHWSA-N |
Isomeric SMILES | CC1=CCCC(C1/C=C/C(=O)C)(C)C |
SMILES | CC1=CCCC(C1C=CC(=O)C)(C)C |
Canonical SMILES | CC1=CCCC(C1C=CC(=O)C)(C)C |
Boiling Point | 258 °C at 760 mm Hg |
Colorform | Colorless to slightly yellow liquid |
Density | 0.9319 at 20/4 °C 0.927-0.933 |
Flash Point | 118 °C (244 °F) - closed cup |
Melting Point | 25 °C |
Physical Description | Liquid colourless to pale-yellow liquid with a warm, woody, violet-floral odou |
Description | Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound. Alpha-ionone is an ionone, an enone and a methyl ketone. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 5.51e-04 M 0.106 mg/mL at 25 °C In water, 106 mg/L at 25 °C Soluble in alcohol, most fixed oils, propylene glycol; insoluble in glycerin Miscible with absolute alcohol. Soluble in 2 to 3 parts of 70% alcohol, ether, chloroform, benzene. Very slightly soluble in water. /mixed ionone isomers/ soluble in alcohol, propylene glycol, most fixed oils; insoluble in glycerol and water 1 ml in 3 ml 70% alcohol; 1 ml in 10 ml 60% alcohol (in ethanol) |
Synonyms | (3E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)3-buten-2-one; (5E)-Ionone; (E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one; (E)-α-Ionone; (±)-trans-α-Ionone; (±)-α-Ionone; 4-(2,6,6-Trimethyl-2-cyclohexenyl)-3-buten-2-one; trans-α-Ionone; α-Cycloci |
Vapor Pressure | 0.02 mmHg 0.019 mm Hg at 25 C (extrapolated from higher temperatures) |
PubChem Compound | 5282108 |
Last Modified | Nov 11 2021 |
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